Cas no 1804585-27-0 (4-Amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-carboxaldehyde)

• Product Name: 4-Amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-carboxaldehyde
• CAS No: 1804585-27-0
• MF: C₈H₈F₃N₃O₂
• MW: 235.16323184967
• CID: 4930366
• Update Time: 2025-05-22

4-Amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-carboxaldehyde

• Inchi： 1S/C8H8F3N3O2/c9-8(10,11)16-7-5(2-12)6(13)1-4(3-15)14-7/h1,3H,2,12H2,(H2,13,14)
• InChI Key： SXQXFVYHCFILOR-UHFFFAOYSA-N
• SMILES： FC(OC1C(CN)=C(C=C(C=O)N=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 0.9
• Topological Polar Surface Area: 91.2

Additional information on 4-Amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-carboxaldehyde

4-Amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1804585-27-0)

4-Amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-carboxaldehyde is a highly specialized organic compound with the CAS registry number 1804585-27-0. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The molecule features a pyridine ring substituted with an amino group at position 4, an aminomethyl group at position 3, a trifluoromethoxy group at position 2, and a carboxaldehyde group at position 6. These substituents confer unique electronic and steric properties, making it a valuable compound for various research and industrial applications.

The synthesis of 4-Amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-carboxaldehyde involves multi-step organic reactions, often utilizing advanced methodologies such as Suzuki coupling, Stille coupling, or other cross-coupling reactions. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are crucial for pharmacological studies. Researchers have also explored green chemistry approaches to enhance the sustainability of its synthesis, reducing environmental impact while maintaining high yields.

The physical and chemical properties of this compound are extensively studied to understand its behavior in different environments. For instance, its solubility in various solvents, thermal stability, and reactivity under specific conditions are critical parameters for its application in drug delivery systems or as a precursor in material synthesis. Recent studies have highlighted its exceptional stability under physiological conditions, making it a promising candidate for biomedical applications.

In terms of biological activity, 4-Amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-carboxaldehyde has shown potential as an anti-inflammatory agent. Preclinical studies indicate that it inhibits key inflammatory pathways such as COX-2 and NF-kB, which are implicated in chronic inflammatory diseases like arthritis and cardiovascular disorders. Furthermore, its ability to modulate cellular signaling pathways makes it a potential lead compound for cancer therapy.

The trifluoromethoxy group at position 2 plays a significant role in enhancing the compound's pharmacokinetic properties. Fluorinated substituents are known to improve bioavailability and metabolic stability, which are essential for drug candidates. Recent research has focused on optimizing the fluorination process to achieve better pharmacokinetic profiles while minimizing off-target effects.

Another area of interest is the application of this compound in materials science. Its pyridine ring structure allows for coordination with metal ions, making it a potential candidate for designing metal-organic frameworks (MOFs) or coordination polymers. These materials have applications in gas storage, catalysis, and sensing technologies. Recent studies have demonstrated its ability to form stable MOFs with high surface areas and tunable pore sizes.

In the field of agrochemistry, 4-Amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-carboxaldehyde is being investigated as a potential herbicide or fungicide. Its unique structure enables selective inhibition of plant enzymes without adversely affecting non-target organisms. Field trials have shown promising results in controlling invasive plant species while maintaining crop health.

The carboxaldehyde group at position 6 provides additional functional versatility to this compound. It can undergo various reactions such as alkylation, acylation, or condensation reactions to form more complex structures. Researchers have exploited this functionality to develop bioconjugates for targeted drug delivery systems.

Recent advancements in computational chemistry have enabled detailed molecular modeling of 4-Amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-carboxaldehyde. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, aiding in the design of more efficient synthetic routes and bioactive derivatives.

In conclusion, 4-Amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1804585-27-0) is a multifaceted compound with immense potential across various scientific domains. Its unique structure and functional groups make it a valuable tool for researchers aiming to develop innovative solutions in pharmaceuticals, agrochemicals, and materials science. Ongoing research continues to unlock new applications and optimize its properties for real-world use.